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Compound of Interest

Compound Name: Strychnine phosphate

Cat. No.: B3031560

This guide provides essential safety information, handling procedures, and troubleshooting
advice for laboratory personnel working with strychnine phosphate. Adherence to these
guidelines is critical due to the compound's high toxicity.

Frequently Asked Questions (FAQS)

Q1: What is strychnine phosphate and what are its primary hazards?

Al: Strychnine phosphate is the phosphate salt of strychnine, a highly toxic alkaloid derived
from the seeds of the Strychnos nux-vomica tree.[1][2] It is a potent neurotoxin that acts as a
competitive antagonist of glycine receptors in the central nervous system, leading to excessive
neuronal excitability, severe muscle spasms, and convulsions.[2] The primary hazards are
acute toxicity through ingestion, inhalation, or skin contact, with even small amounts being
potentially lethal.[3][4][5]

Q2: What are the initial signs and symptoms of strychnine phosphate exposure?

A2: Symptoms can appear within 15 to 60 minutes of exposure.[4] Initial signs include muscle
stiffness, twitching, agitation, and a heightened sense of fear or restlessness.[4][6][7] These
can rapidly progress to severe, painful muscle spasms, jaw tightness, and uncontrollable
arching of the back and neck (opisthotonus).[4][8]

Q3: What Personal Protective Equipment (PPE) is mandatory when handling strychnine
phosphate?
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A3: Appropriate PPE is crucial to prevent exposure. The minimum required PPE includes:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn and changed frequently.[9]
[10]

» Eye Protection: Safety goggles with side shields or a full-face shield are necessary to protect
against splashes or airborne particles.[6][10]

e Lab Coat: A fully buttoned lab coat should be worn to protect the skin.[6]

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator is required.[6][11] All work with powdered strychnine phosphate should
be conducted within a certified chemical fume hood or similar ventilated enclosure.

Q4: How should strychnine phosphate be stored?

A4: Strychnine phosphate must be stored in a cool, dry, well-ventilated area in tightly sealed
containers.[9][12] It should be kept in a locked cabinet or secure location to prevent
unauthorized access.[9][13] Store it away from incompatible materials such as strong oxidizing
agents, reducing agents, and light.[6][9]

Q5: How must strychnine phosphate waste be disposed of?

A5: Strychnine phosphate and any materials contaminated with it (e.g., gloves, absorbent
pads, glassware) are considered hazardous waste.[9] All waste must be collected in clearly
labeled, sealed containers and disposed of according to institutional and local hazardous waste
regulations.[9] Do not empty into drains.[3]

Troubleshooting Guide

Problem: | observe a fine powder has settled on my workbench after weighing strychnine
phosphate.

» Immediate Action: Stop all work. Cordon off the affected area to prevent others from
entering. Do not attempt to dry sweep the powder, as this will make it airborne.[3]

» Solution: Follow the spill cleanup protocol. Wearing appropriate PPE, gently cover the spill
with absorbent pads or paper towels dampened with water.[9] Carefully wipe the area,
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working from the outside in. Clean the area at least three times with a detergent solution.[9]
All cleanup materials must be treated as hazardous waste.

e Prevention: Always handle powdered strychnine phosphate in a chemical fume hood or a
glove box. Use a low-flow setting on ventilation if possible to minimize air currents that could
disperse the powder.

Problem: A colleague is showing signs of muscle twitching and agitation after working with
strychnine phosphate.

e Immediate Action: This is a medical emergency. Immediately remove the individual from the
source of exposure and call for emergency medical services.[14]

o First Aid:
o If inhaled, move to fresh air.[14]

o If on skin, remove contaminated clothing and wash the affected area thoroughly with soap
and water for at least 15 minutes.[6][14]

o Ifin eyes, flush with lukewarm water for at least 15 minutes.[14]
o Do NOT induce vomiting if ingested.[14]

e Important: Minimize sensory stimulation (noise, bright lights) as this can trigger convulsions.
[14] There is no specific antidote for strychnine poisoning; treatment is supportive.[15]

Problem: The pH of my strychnine phosphate solution is not what | expected.

o Analysis: Strychnine phosphate can be found in different forms, such as the anhydrous salt
or a dihydrate.[16][17] These different forms may have slightly different properties. A
saturated solution of strychnine has a pH of about 9.5.[7][8][18] The phosphate salt will
create a buffered solution with a different pH.

» Solution: Verify the exact chemical formula and purity of the strychnine phosphate you are
using from the manufacturer's certificate of analysis.[1] Ensure your solvent (e.g., water) is
pure and at the correct pH before adding the solute.
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Quantitative Data Summary

Property Value Source(s)
Chemical Formula C21H25N206P [2][16]
Molecular Weight 432.4 g/mol [2][16]
Appearance White crystalline powder [1]
Solubility Slightly soluble in water [15]
Melting Point Decomposes [15]
NIOSH REL (TWA 10-hr) 0.15 mg/m3 [6]
ACGIH TLV (TWA 8-hr) 0.15 mg/m3 [6]
Oral LDso (mice) 2 mg/kg [5]
Oral LDso (rats) 16 mg/kg [5]
Minimum Lethal Oral Dose 30 - 120 mg 51119]

(adult human)

Experimental Protocol: Preparation of a1 mM
Strychnine Phosphate Stock Solution

Objective: To safely and accurately prepare a 100 mL stock solution of 1 mM strychnine

phosphate.

Materials:

Strychnine phosphate (MW: 432.4 g/mol )

Deionized water

Calibrated analytical balance

100 mL volumetric flask

Spatula
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» Weighing paper
o Appropriate PPE (lab coat, safety goggles, gloves)
Procedure:

o Pre-Experiment Safety Check: Ensure the chemical fume hood is functioning correctly. Verify
the location of the nearest safety shower and eyewash station.[9]

e Don PPE: Put on all required personal protective equipment.
 Calculations:
o Calculate the required mass of strychnine phosphate:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (g) = 0.001 mol/L x 0.1 L x 432.4 g/mol = 0.04324 g or 43.24 mg
» Weighing (inside a chemical fume hood):
o Place a piece of weighing paper on the analytical balance and tare it.

o Carefully weigh out approximately 43.24 mg of strychnine phosphate. Avoid creating
dust.

e Dissolving:
o Carefully transfer the weighed powder into the 100 mL volumetric flask.
o Add approximately 50 mL of deionized water to the flask.

o Gently swirl the flask to dissolve the powder completely. Do not sonicate, as this can
create aerosols.

e Final Volume Adjustment:

o Once the solid is fully dissolved, add deionized water to the flask until the bottom of the
meniscus reaches the 100 mL calibration mark.
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e Mixing and Storage:

o Cap the volumetric flask securely and invert it several times to ensure the solution is
homogeneous.

o Transfer the solution to a clearly labeled storage bottle. The label should include the
chemical name ("Strychnine Phosphate"), concentration (1 mM), date of preparation,
and your initials.

o Store the bottle in a designated, secure location.
e Cleanup:
o Dispose of the weighing paper and any contaminated gloves as hazardous waste.

o Wash all glassware with a suitable detergent and rinse thoroughly.

Visualizations
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Strychnine Phosphate Spill Response

Alert personnel in the area
Evacuate if necessary

'

Secure the area
Prevent unauthorized entry

Don appropriate PPE:
- Respirator
- Double gloves
- Safety goggles
- Lab coat

Contain the spill
(Use absorbent pads for liquids,
cover powder with damp towels)

Clean the spill area
(Work from outside in)

Decontaminate the area
(Clean 3x with detergent solution)

Collect all materials
(Pads, towels, PPE) into a
labeled hazardous waste container

Report the spill to EHS
and the Principal Investigator

Click to download full resolution via product page

Caption: Workflow for responding to a strychnine phosphate spill.
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Emergency Response for Potential Exposure

Potential Exposure Occurs
(Inhalation, Skin/Eye Contact, Ingestion)

If skin contact If eye ontact If ingested

A4

Remove victim from contaminated area
Move to fresh air

Skin Contact: Eye Contact: Ingestion:
Remove contaminated clothing. Flush eyes with water DO NOT induce vomiting.
Wash skin with soap & water for 15+ min. for 15+ min. Rinse mouth with water.

CALL FOR IMMEDIATE
MEDICAL ASSISTANCE

Provide Safety Data Sheet (SDS)
to emergency responders

Click to download full resolution via product page

Caption: Decision pathway for emergency response after exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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